Cas no 2172148-04-6 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid
• CAS No: 2172148-04-6
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6046156
• PubChem ID: 165446119
• Update Time: 2025-08-05

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid
• EN300-1495224
• 2172148-04-6
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2,2-dimethylpropanoic acid

• Inchi： 1S/C27H26N2O5/c1-27(2,25(31)32)16-28-24(30)17-11-13-18(14-12-17)29-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23H,15-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WLPMXMMJVNHXCI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(NCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid (CAS No. 2172148-04-6)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid, identified by its CAS number 2172148-04-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid features a central phenyl ring substituted with an amino group and a formamido moiety, both of which are further modified by a methoxycarbonyl group linked to a fluorene derivative. The presence of the fluorenyl group not only enhances the lipophilicity of the molecule but also introduces rigidity, which can be advantageous in terms of binding affinity and metabolic stability. This structural design suggests potential applications in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in the exploration of fluorinated compounds in drug discovery due to their favorable pharmacokinetic properties and improved bioavailability. The fluorenyl component in 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid aligns with this trend, as it offers a stable scaffold for further derivatization and optimization. Such modifications can be tailored to enhance specific interactions with biological targets, making this compound a promising candidate for preclinical and clinical investigations.

The formamido group in the molecule is another critical feature that contributes to its reactivity and potential biological activity. Formamides are known to participate in various biochemical processes, including protease inhibition and DNA intercalation. The incorporation of this group into 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid may enable it to interact with specific enzymes or receptors, thereby modulating cellular signaling pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of complex molecules like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid. These tools allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters with high accuracy. By leveraging these technologies, scientists can accelerate the discovery process and identify lead compounds that exhibit desirable therapeutic profiles. The fluorenyl-based structure of this compound is particularly amenable to such computational studies, as it provides a clear framework for understanding its interactions with biological targets.

The methoxycarbonyl group in the molecule serves as a protecting group for the amino function, ensuring stability during synthetic transformations. This feature is crucial in multi-step organic synthesis, where protecting groups are often employed to prevent unwanted side reactions. Once the desired modifications are achieved, the methoxycarbonyl group can be readily removed under mild acidic conditions, allowing access to the free amino acid derivative for further functionalization.

From a medicinal chemistry perspective, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. The combination of fluorenyl and formamide moieties provides multiple sites for interaction with biological targets, while the dimethylpropanoic acid side chain contributes to solubility and pharmacokinetic properties. Such features make this compound a valuable scaffold for designing next-generation drugs with improved efficacy and reduced toxicity.

In conclusion,3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-dimethylpropanoic acid (CAS No. 2172148-04-6) is a structurally complex and functionally diverse compound that holds significant promise in pharmaceutical research. Its unique chemical properties and potential biological activities make it an attractive candidate for further investigation in drug discovery programs aimed at treating various human diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.